Cas no 905679-70-1 (4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 905679-70-1
• MF: C₂₀H₂₂N₄O₅S
• MW: 430.477483272552
• CID: 6243537
• PubChem ID: 4050555
• Update Time: 2025-07-09

4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide
• 4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
• 4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)benzamide
• 905679-70-1
• AKOS024586613
• 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
• F0608-0455

• Inchi： 1S/C20H22N4O5S/c1-13-10-14(2)12-24(11-13)30(26,27)16-7-5-15(6-8-16)18(25)21-20-23-22-19(29-20)17-4-3-9-28-17/h3-9,13-14H,10-12H2,1-2H3,(H,21,23,25)
• InChI Key： UDXGNWZVLWNUOT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NN=C(C3=CC=CO3)O2)=O)=CC=1)(N1CC(C)CC(C)C1)(=O)=O

Computed Properties

• Exact Mass: 430.13109099g/mol
• Monoisotopic Mass: 430.13109099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide

4-(3,5-Dimethylpiperidin-1-yl)sulfonyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide: A Comprehensive Overview

The compound 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide, identified by the CAS number 905679-70-1, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a benzamide moiety linked to a sulfonyl group and a 1,3,4-oxadiazole ring. The presence of these functional groups suggests that the compound may exhibit unique chemical reactivity and biological activity.

The synthesis of this compound involves a series of carefully designed reactions to assemble the various components into the final structure. The benzamide core is typically derived from benzene rings with appropriate substituents, while the sulfonyl group is introduced through sulfonation reactions. The 1,3,4-oxadiazole ring is synthesized via cyclization reactions involving amides or other suitable precursors. The integration of these components requires precise control over reaction conditions to ensure high yield and purity.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Its structure suggests that it may act as a modulator of certain biological pathways or enzymes. For instance, the sulfonyl group is known to enhance bioavailability and stability in biological systems, making it a valuable moiety in drug design. Additionally, the 1,3,4-oxadiazole ring is a heterocyclic structure that has been associated with anti-inflammatory and antioxidant properties in other compounds.

In terms of applications, this compound has shown promise in preliminary assays for its ability to inhibit specific enzyme activities. For example, researchers have explored its potential as an inhibitor of kinase enzymes, which are critical targets in cancer therapy. The compound's ability to bind to these enzymes with high affinity could make it a candidate for further development as a therapeutic agent.

Furthermore, the compound's structural features make it an interesting candidate for use in materials science. The benzamide moiety and sulfonyl group contribute to its electronic properties, which could be exploited in the development of advanced materials such as semiconductors or sensors. Initial studies have indicated that the compound exhibits moderate conductivity under certain conditions, suggesting potential applications in electronic devices.

The CAS number 905679-70-1 serves as a unique identifier for this compound within chemical databases and literature. This ensures that researchers can easily reference and retrieve information about its properties and applications. As more studies are conducted on this compound, its full potential across various fields will continue to be unveiled.

In conclusion, 4-(3,5-dimethylpiperidin-1-y)sulfonyl-N5-(furan2y)-134oxadiazol2ybenzamide represents a fascinating example of modern organic chemistry's ability to design complex molecules with diverse functionalities. Its unique structure and promising biological and material properties make it a subject of ongoing research interest. As scientific advancements continue to unfold, this compound may find its way into innovative solutions across multiple industries.